Cas no 1252853-65-8 (N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide)

• Product Name: N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide
• CAS No: 1252853-65-8
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 5320548
• Update Time: 2025-07-13

N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide
• N-butyl-2-[3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetamide

• Inchi： 1S/C21H27N3O4S/c1-3-5-11-22-18(25)14-23-17-10-12-29-19(17)20(26)24(21(23)27)13-15-6-8-16(9-7-15)28-4-2/h6-10,12,17,19H,3-5,11,13-14H2,1-2H3,(H,22,25)
• InChI Key： NCLVPRMTUAYLEZ-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(CC1C=CC(=CC=1)OCC)C(N2CC(NCCCC)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 633
• XLogP3: 2.5
• Topological Polar Surface Area: 104

Additional information on N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

Comprehensive Analysis of N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide (CAS No. 1252853-65-8)

The compound N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide (CAS No. 1252853-65-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thieno[3,2-d]pyrimidine derivative is characterized by its unique acetamide and ethoxyphenyl functional groups, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a small-molecule inhibitor or modulator in various therapeutic areas, including inflammation and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide has surged due to their potential in drug discovery and targeted therapy. The compound's thienopyrimidine core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and enzyme modulation. This has led to increased searches for "thieno[3,2-d]pyrimidine derivatives" and "small-molecule acetamide applications" in scientific databases and AI-driven research platforms.

One of the most intriguing aspects of CAS No. 1252853-65-8 is its potential role in addressing age-related diseases, a topic that has become a hot research area in 2024. With the global population aging, there is a growing need for compounds that can target cellular senescence and oxidative stress. Preliminary studies suggest that the ethoxyphenyl moiety in this molecule may contribute to antioxidant properties, making it a candidate for further investigation in geroprotective drug development.

The synthetic route for N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide involves multi-step organic transformations, including condensation reactions and amide coupling. Chemists are actively exploring "green chemistry approaches" to synthesize such compounds, reflecting the pharmaceutical industry's shift toward sustainable synthesis. This aligns with the increasing number of searches for "eco-friendly heterocyclic synthesis" and "solvent-free drug intermediate preparation."

From a structure-activity relationship (SAR) perspective, the n-butyl chain and dioxo groups in this molecule are critical for its pharmacokinetic properties. Researchers are investigating how these structural features influence bioavailability and metabolic stability, which are key considerations in modern preclinical development. The compound's logP value and hydrogen bond acceptor/donor count make it an interesting subject for computational chemistry studies and molecular docking simulations.

In the context of personalized medicine, CAS No. 1252853-65-8 represents the type of tailored therapeutic agent that could benefit from advances in AI-driven drug design. The pharmaceutical industry is witnessing a surge in searches for "machine learning in compound optimization" and "predictive modeling for thienopyrimidines," indicating the growing intersection between computational biology and medicinal chemistry.

Quality control of N-butyl-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide requires sophisticated analytical techniques such as HPLC-MS and NMR spectroscopy. The compound's chromatographic purity and isomeric composition are critical parameters that researchers frequently inquire about, as evidenced by search trends for "HPLC method development for thienopyrimidines" and "N-butyl acetamide characterization."

Looking ahead, the future research directions for CAS No. 1252853-65-8 may include exploring its potential in combination therapies and drug repurposing strategies. With the increasing interest in "polypharmacology approaches" and "multi-target drug design," this compound's multi-functional chemical architecture positions it as a promising candidate for further pharmacological evaluation. The scientific community continues to monitor developments related to this structurally innovative molecule, which exemplifies the cutting edge of modern pharmaceutical research.